Cas no 2227642-21-7 ((1R)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-amine)

• Product Name: (1R)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-amine
• CAS No: 2227642-21-7
• MF: C₇H₁₁F₂N₃
• MW: 175.179147958755
• CID: 6574294
• PubChem ID: 165742914
• Update Time: 2025-10-19

(1R)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-amine
• 1H-Pyrazole-4-methanamine, 3-(difluoromethyl)-α,1-dimethyl-, (αR)-
• (R)-1-(3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl)ethanamine

• Inchi： 1S/C7H11F2N3/c1-4(10)5-3-12(2)11-6(5)7(8)9/h3-4,7H,10H2,1-2H3/t4-/m1/s1
• InChI Key： IISQUMWHYSWKDC-SCSAIBSYSA-N
• SMILES： [C@@H](C1=CN(C)N=C1C(F)F)(N)C

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 244.8±35.0 °C(Predicted)
• pka: 8.79±0.29(Predicted)

Additional information on (1R)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-amine

Chemical Profile of (1R)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-amine (CAS No: 2227642-21-7)

(1R)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-amine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2227642-21-7, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a difluoromethyl group in its molecular structure contributes to its unique chemical properties and enhances its pharmacological relevance.

The molecular framework of (1R)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-amine consists of a pyrazole core substituted with a propylamine side chain, where the propyl group is further modified by a methyl group at the 1-position and a difluoromethyl group at the 3-position. This specific arrangement of functional groups imparts distinct electronic and steric characteristics to the molecule, making it a promising candidate for further exploration in drug discovery and development. The stereochemistry at the 1-position, denoted as (1R), indicates the configuration of the chiral center, which is crucial for determining its biological activity and interaction with biological targets.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of fluorine atoms into organic molecules is a well-established strategy to modulate their pharmacokinetic and pharmacodynamic profiles. In particular, the difluoromethyl group is known to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity, all of which are critical factors in drug design.

The compound (1R)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-amine has been studied in various preclinical models to evaluate its potential therapeutic effects. Preliminary research suggests that this molecule exhibits inhibitory activity against certain enzymes and receptors involved in pathological processes. For instance, studies have indicated that it may interfere with the activity of kinases and other enzymes that play a role in cancer progression. Additionally, its interaction with specific protein targets could make it a valuable tool for developing novel treatments for inflammatory diseases.

The synthesis of (1R)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The incorporation of the difluoromethyl group often necessitates specialized synthetic methodologies, such as halogenation reactions followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advanced techniques like asymmetric synthesis are employed to achieve the desired stereochemical configuration at the chiral center.

The pharmacological evaluation of this compound has revealed promising results in both in vitro and in vivo studies. Its ability to modulate enzymatic activity and interact with biological targets suggests potential therapeutic applications in areas such as oncology and immunology. Furthermore, its structural features make it amenable to further derivatization, allowing researchers to explore analogs with enhanced potency and selectivity.

In conclusion, (1R)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-am ine represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, coupled with preliminary evidence of biological activity, position it as a valuable scaffold for developing novel therapeutic agents. As research in this area continues to evolve, further insights into its mechanism of action and clinical efficacy are expected to emerge.